Cas no 1803530-23-5 (2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine
• CAS No: 1803530-23-5
• MF: C₇H₃ClF₃N₃O
• MW: 237.566430330276
• CID: 4911387
• Update Time: 2025-10-29

2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF3N3O/c8-5-3(1-12)4(2-14-6(5)13)15-7(9,10)11/h2H,(H2,13,14)
• InChI Key： UIYYLIRROLQIKH-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NC=C(C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine

2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine, also known by its CAS number 1803530-23-5, is a highly specialized organic compound belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with multiple substituents: an amino group at position 2, a chlorine atom at position 3, a cyano group at position 4, and a trifluoromethoxy group at position 5. These substituents contribute to the compound's distinctive chemical reactivity and biological activity.

The synthesis of 2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine involves a series of intricate multi-step reactions, often utilizing advanced catalytic systems and precise reaction conditions. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various methodologies, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions, to optimize its synthesis. The use of microwave-assisted synthesis and continuous-flow reactors has further enhanced the scalability and sustainability of the production process.

In terms of pharmacological applications, 2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine has shown promising activity as a lead compound in drug discovery programs targeting various diseases. Studies have demonstrated its potential as an anti-inflammatory agent, where it exhibits selective inhibition of cyclooxygenase enzymes. Additionally, the compound has been investigated for its antiviral properties, particularly against influenza A virus. Recent research highlights its ability to inhibit viral replication by targeting specific viral proteins, making it a candidate for antiviral drug development.

Beyond pharmacology, this compound has found applications in agrochemicals due to its pesticidal properties. Field trials have shown that it possesses effective insecticidal activity against a range of agricultural pests without causing significant harm to non-target organisms. Its environmental stability and low toxicity profile make it a sustainable option for pest control in modern agriculture.

The material science community has also taken interest in 2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine as a precursor for advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). Its electron-withdrawing groups enhance the electrical conductivity of polymers, making it suitable for applications in flexible electronics and energy storage devices. Recent studies have explored its use in creating high-performance batteries and sensors with improved sensitivity and durability.

From an environmental perspective, understanding the fate and transport of 2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine in natural systems is crucial for assessing its potential ecological risks. Research indicates that the compound undergoes rapid degradation under sunlight exposure, reducing its persistence in aquatic environments. However, further studies are needed to evaluate its long-term effects on soil microbiota and aquatic ecosystems.

In conclusion, 2-Amino-3-chloro-4-cyano-5-(trifluoromethoxy)pyridine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block in drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.